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Chemical Identification and Profile

The following table summarizes the key identifiers for this compound, which is most accurately referred to

as Sodium C12-15 Alketh-3 Sulfate or Sodium C12-C15 Pareth Sulfate [1] [2].

Property Description

INCI Name Sodium C12-15 Alketh-3 Sulfate [1]

Common
Synonyms

Sodium C12-C15 Pareth Sulfate; Alcohols, C12-C15, ethoxylated, sulfated, sodium
salts [2]

CAS Number 125301-92-0 (for ethoxylated form) [2]

EC/List No. Polymer (for ethoxylated form) [2]

Molecular
Formula

Not explicitly stated in search results

Structure Synthetic surfactant from C12-15 fatty alcohols, ethoxylated with ~3 EO units, then
sulfated and neutralized with sodium [1].

Typical Physical Properties & Specifications
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Commercial products are often supplied as aqueous solutions. The table below presents typical specification

data for Sodium C12-C15 Pareth Sulfate [2].

Property Specification / Value

Appearance Colorless liquid [2]

Assay (Active Substance) 26 - 28% [2]

Density (at 20°C) 1.04 g/cm³ [2]

Moisture Content Approximately 70% (inferred from 28% assay) [2]

Non-sulfonated Substances ≤ 4.5% (m/m, converted to active substance) [2]

Sodium Sulfate ≤ 2% (m/m, converted to active substance) [2]

Synthesis and Functional Mechanism

Synthesis Pathway

The industrial synthesis involves a two-step process from a mixture of fatty alcohols (C12 to C15 carbon

chain lengths) [1]. The "triethenoxy" (or Alketh-3) descriptor means the alcohols are first reacted with an

average of three molecules of ethylene oxide (EO) before sulfation. The workflow is as follows:
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C12-15 Fatty Alcohols
Feedstock

Ethoxylation
Reaction with ~3 EO units

Intermediate: C12-15 Alketh-3

Sulfation
Reaction with SO₃ or H₂SO₄

Sulfated Ester

Neutralization
With Sodium Hydroxide (NaOH)

Final Product:
Sodium C12-15 Alketh-3 Sulfate

Click to download full resolution via product page

Synthesis pathway for Sodium C12-15 Alketh-3 Sulfate [1].

Functional Mechanism as a Surfactant

As an anionic surfactant, its functionality stems from its amphiphilic molecular structure. The molecule has a

lipophilic hydrocarbon tail (the C12-15 alkyl chain) and a hydrophilic head group (the sulfated ethoxylate

sodium salt). This structure allows it to perform its primary functions through the following mechanism:
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Surfactant Mechanism

1. Adsorption at Interfaces
- Lowers surface tension between water/oil/air

- Orients with hydrophobic tail in air/oil and hydrophilic head in water

2. Emulsification
- Forms a monolayer around oil droplets

- Prevents coalescence by electrostatic repulsion

3. Micelle Formation
- Occurs above Critical Micelle Concentration (CMC)

- Encapsulates dirt and oil in the micelle core

4. Solubilization & Rinsing
- Trapped soil is solubilized in water and rinsed away

Click to download full resolution via product page

Functional mechanism of Sodium C12-15 Alketh-3 Sulfate as a surfactant [3] [1].

Cosmetic and Industrial Applications

This surfactant is valued for balancing effective cleaning with relative mildness. The table below outlines its

key functions and applications.

Function Role in Formulation Example Products

Cleansing [3]
[1]

Lifts oils, dirt, and impurities from skin and hair
by reducing water's surface tension.

Shampoos, facial cleansers, body
washes, liquid hand soaps [1].
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Function Role in Formulation Example Products

Foaming [3]
[1]

Creates a stable, creamy lather that enhances
the sensory experience and perception of

efficacy.

Bubble baths, rinse-off masks,
foaming cleansers [1].

Emulsifying
[3]

Promotes the formation of fine mixtures between

immiscible liquids (e.g., oil and water).

Could be used in cleansing lotions

and creams.

Surfactant [3] Primary surface-active agent that enables even

distribution and wetting.

All cleaning and foaming products

[3].

Formulation Guidelines and Compatibility

Synergy with Other Surfactants: It is often used in combination with other surfactants like

amphoterics (e.g., cocamidopropyl betaine) to enhance foam quality, volume, and mildness, and to
adjust the viscosity of the formulation [1].

Concentration & pH: Typically used in rinse-off products at concentrations that provide sufficient
cleansing without over-drying. The formulation pH should be adjusted to ensure stability and

effectiveness [1].
Mildness Profile: The incorporation of three ethylene oxide (EO) units makes it milder than non-

ethoxylated alkyl sulfates like Sodium Lauryl Sulfate (SLS). It is considered gentle enough for a range
of skin types, though individuals with very dry or sensitive skin may experience tightness with high

concentrations or frequent use [1].

Safety and Regulatory Profile

Comedogenic Potential: Rated 1 (very low likelihood of clogging pores), making it suitable for acne-
prone skin [1].

Skin Sensitization: Potential side effects include dryness, mild stinging, or redness on very sensitive
or compromised skin, as well as eye irritation. Allergic contact dermatitis is rare [1].

Consumer Use: No known risks for pregnant or breastfeeding women in rinse-off products. It does
not increase photosensitivity [1].

Environmental Profile: The closely related Sodium C12-18 Alkyl Sulfate is noted to be fully
biodegradable, which may also apply to this compound when assessed under directives for

cosmetics and detergents [4].
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Conclusion

Sodium C12-15 Alketh-3 Sulfate is a versatile, mild anionic surfactant highly valuable in personal care

formulations. Its synthesis via ethoxylation before sulfation is key to its improved mildness profile compared

to earlier-generation alkyl sulfates.

A complete technical whitepaper would require more detailed experimental data on aspects like Critical

Micelle Concentration (CMC), exact molecular weight, and toxicological study reports, which were not

available in the current search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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